4-(Bromomethyl)pyridin-2-amine hydrobromide

• IUPAC Name: 4-(bromomethyl)pyridin-2-amine;hydrobromide
• InChI: InChI=1S/C6H7BrN2.BrH/c7-4-5-1-2-9-6(8)3-5;/h1-3H,4H2,(H2,8,9);1H
• InChI Key: VXJUKFKTTJFHHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1CBr)N.Br
• Molecular Formula: C6H8Br2N2
• Molecular Weight: 267.95 g/mol
• CAS RN: 864461-13-2

Description

“4-(Bromomethyl)pyridin-2-amine hydrobromide” is a substituted pyridine. It reacts with 1,2-ethanediamine and 1,3-propanediamine to form the corresponding diamines.

Molecular Structure Analysis

The molecular formula of “4-(Bromomethyl)pyridin-2-amine hydrobromide” is C6H8Br2N2. Its average mass is 187.037 Da and its monoisotopic mass is 185.979248 Da.

Chemical Reactions Analysis

“4-(Bromomethyl)pyridin-2-amine hydrobromide” reacts with 1,2-ethanediamine and 1,3-propanediamine to form the corresponding diamines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(Bromomethyl)pyridin-2-amine hydrobromide” are as follows:

Scientific Research Applications

General Use in Organic Synthesis

• Application Summary : “4-(Bromomethyl)pyridin-2-amine hydrobromide” is a substituted pyridine, which is often used as a building block in organic synthesis.

Preparation of Diamines

• Application Summary : This compound reacts with 1,2-ethanediamine and 1,3-propanediamine to form the corresponding diamines.

Preparation of Benzoxazine Derivatives

• Application Summary : This compound may be used in the preparation of various benzoxazine derivatives.

Preparation of Uridine and Thymidine Derivatives

• Application Summary : This compound may be used in the preparation of 3-(4-pyridylmethyl)-2′,3′-di-O-oleyl-5′-O-(4,4′-dimethoxytriphenylmethyl)uridine and 3-(4-pyridylmethyl)-3′-O-oleyl-5′-O-(4,4-dimethoxytriphenylmethyl)-thymidine.

Preparation of 1,4-bis(N-hexyl-4-pyridinium)butadiene Diperchlorate

• Application Summary : This compound may be used in the preparation of 1,4-bis(N-hexyl-4-pyridinium)butadiene diperchlorate.

Preparation of 2-Morpholin-4-yl-7-(pyridin-2-ylmethoxy)-4H-1,3-benzoxazin-4-one

• Application Summary : This compound may be used in the preparation of 2-morpholin-4-yl-7-(pyridin-2-ylmethoxy)-4H-1,3-benzoxazin-4-one.

Preparation of 2-[1-(pyridin-2-ylmethyl)-1H-1,2,3-triazol-4-yl]pyridine

• Application Summary : This compound may be used in the preparation of 2-[1-(pyridin-2-ylmethyl)-1H-1,2,3-triazol-4-yl]pyridine.

Preparation of 7-nitrobenz-2-oxa-1,3-diazole (NBD) based colorimetric and fluorescence chemosensor

• Application Summary : This compound may be used in the synthesis of 7-nitrobenz-2-oxa-1,3-diazole (NBD) based colorimetric and fluorescence chemosensor.

Preparation of 8-methyl-2-morpholin-4-yl-7-(pyridin-4-ylmethoxy)-4H-1,3-benzoxazin-4-one

• Application Summary : This compound may be used in the preparation of 8-methyl-2-morpholin-4-yl-7-(pyridin-4-ylmethoxy)-4H-1,3-benzoxazin-4-one.

Safety And Hazards

“4-(Bromomethyl)pyridin-2-amine hydrobromide” is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

(2-Aminopyridin-4-yl)methanol (15 g, 12 mmol) was suspended in a 47% aqueous hydrobromic acid solution (120 mL, 72 mmol) at room temperature, and the mixture was stirred for 6 hours at outer temperature 120° C. The mixture was stirred for 15 hours at room temperature, then the precipitated solid was filtered off and washed with ethyl acetate. The solid was dried under reduced pressure to give 23 g of the title reference compound as a gray solid. (Yield 71%)